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Introduction
Intestinal adaptation is a natural compensatory process that occurs following significant loss of

intestinal length, as seen in Short Bowel Syndrome (SBS). This process involves morphological

and functional changes in the remaining intestine to enhance nutrient and fluid absorption. FE
203799, also known as apraglutide, is a novel, long-acting synthetic analog of glucagon-like

peptide-2 (GLP-2).[1][2][3] GLP-2 is a key intestinotrophic hormone that promotes intestinal

growth and function.[4][5][6] FE 203799 is under development for the treatment of intestinal

failure associated with SBS.[7] These application notes provide detailed protocols for assessing

the effects of FE 203799 on intestinal adaptation in both preclinical and clinical settings.

Mechanism of Action: The GLP-2 Signaling Pathway
FE 203799 exerts its effects by activating the GLP-2 receptor, a G protein-coupled receptor

expressed in enteroendocrine cells and enteric neurons.[4] This activation initiates a signaling

cascade that leads to the stimulation of crypt cell proliferation and inhibition of apoptosis,

ultimately increasing the mucosal surface area and enhancing absorptive capacity.[4] The

signaling also involves the release of downstream mediators like Insulin-like Growth Factor-1

(IGF-1).[6]
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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